Cas no 30565-25-4 (N-(aminocarbonyl)-N-methylglycine)

• Product Name: N-(aminocarbonyl)-N-methylglycine
• CAS No: 30565-25-4
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• MDL: MFCD07688008
• CID: 313105
• PubChem ID: 439375
• Update Time: 2025-05-24

N-(aminocarbonyl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylureido)acetic acid
• (AMINOCARBONYL)(METHYL)AMINO]ACETIC ACID
• Glycine,N-(aminocarbonyl)-N-methyl-
• N-(Aminocarbonyl)-N-methylglycine
• (N-Methyl-ureido)-essigsaeure
• [(aminocarbonyl)(methyl)amino]acetic acid
• [carbamoyl(methyl)amino]acetic acid
• 3-methyl-hydantoic acid
• 3-Methyl-hydantoinsaeure
• AC1Q3X9Y
• Carbamoyl Sarcosine
• CARBAMOYL-SARCOSINE
• CHEBI:15737
• CMS
• CTK8F2278
• N-Carbamoylsarcosine
• N-Carbamoyl-sarkosin
• N-Methyl-N-carboxymethyl-harnstoff
• EN300-15305
• N-Carbamoyl-N-methylglycine
• AKOS009043765
• D73357
• MFCD07688008
• Q27098210
• UNII-8UWG9630LH
• Z126513734
• 2-[carbamoyl(methyl)amino]acetic acid
• HY-23250
• 3-Methylhydantoic acid
• 2-[(C-hydroxycarbonimidoyl)(methyl)amino]acetic acid
• SCHEMBL1768268
• Glycine, N-(aminocarbonyl)-N-methyl-
• C01043
• LS-06140
• CS-0067086
• (AMINOCARBONYL)(METHYL)AMINO]ACETICACID
• 30565-25-4
• N-Methyl-N-carbamoylglycine
• DTXSID60331408
• J-018018
• 2-(1-Methylureido)aceticacid
• Sarcosine, N-carbamoyl-
• 8UWG9630LH
• DTXCID60282502
• (Carbamoyl(methyl)amino)acetic acid
• ALBB-018709
• 2-((C-hydroxycarbonimidoyl)(methyl)amino)acetic acid
• N-(aminocarbonyl)-N-methylglycine

• MDL： MFCD07688008
• Inchi： 1S/C4H8N2O3/c1-6(4(5)9)2-3(7)8/h2H2,1H3,(H2,5,9)(H,7,8)
• InChI Key： SREKYKXYSQMOIB-UHFFFAOYSA-N
• SMILES： OC(CN(C(N)=O)C)=O

Computed Properties

• Exact Mass: 131.04571
• Monoisotopic Mass: 132.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.4207 (rough estimate)
• Boiling Point: 244.01°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 86.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(aminocarbonyl)-N-methylglycine

Recent Advances in the Study of N-(aminocarbonyl)-N-methylglycine (CAS: 30565-25-4)

N-(aminocarbonyl)-N-methylglycine (CAS: 30565-25-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in drug design, its metabolic pathways, and its interactions with biological targets. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of interest in recent research is the compound's potential as a precursor in the synthesis of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-(aminocarbonyl)-N-methylglycine can be effectively utilized in the development of peptidomimetics, which are compounds designed to mimic the biological activity of peptides. The study highlighted the compound's ability to enhance the stability and bioavailability of these mimetics, making it a valuable tool in drug discovery.

Another significant development involves the exploration of N-(aminocarbonyl)-N-methylglycine's role in metabolic pathways. Research conducted at the University of Cambridge (2024) revealed that this compound participates in unique biochemical reactions, particularly in the context of glycine metabolism. The findings suggest that it may serve as a modulator of metabolic enzymes, opening new avenues for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its pharmacological potential, N-(aminocarbonyl)-N-methylglycine has also been investigated for its applications in biotechnology. A recent report in Biotechnology Advances (2024) described its use as a stabilizing agent in enzyme formulations, where it was shown to improve the thermal stability and activity of various industrial enzymes. This application could have far-reaching implications for the production of biofuels and other biotechnological products.

Despite these promising findings, challenges remain in the widespread adoption of N-(aminocarbonyl)-N-methylglycine in clinical and industrial settings. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive safety assessments to ensure its viability as a therapeutic and industrial agent.

In conclusion, N-(aminocarbonyl)-N-methylglycine (CAS: 30565-25-4) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications in drug design, metabolism modulation, and biotechnology underscore its potential to contribute to advancements in medicine and industry. Future studies will likely continue to explore its multifaceted roles, paving the way for innovative solutions to complex biological and chemical challenges.